Moxonidine

• CAS No.: 75438-57-2
• Product Name: Moxonidine
• Molecular Formula: C9H12ClN5O
• Molecular Weight: 241.68 g/mol
• IUPAC Name: 4-chloro-N-(4,5-dihydro-1H-imidazol-2-yl)-6-methoxy-2-methylpyrimidin-5-amine
• Standard InChI: InChI=1S/C9H12ClN5O/c1-5-13-7(10)6(8(14-5)16-2)15-9-11-3-4-12-9/h3-4H2,1-2H3,(H2,11,12,15)
• Standard InChIKey: WPNJAUFVNXKLIM-UHFFFAOYSA-N
• SMILES: CC1=NC(=C(C(=N1)Cl)NC2=NCCN2)OC
• Canonical SMILES: CC1=NC(=C(C(=N1)Cl)NC2=NCCN2)OC
• Melting Point: 197 – 205
• Description: Moxonidine, also known as cynt or moxon, belongs to the class of organic compounds known as halopyrimidines. These are aromatic compounds containing a halogen atom linked to a pyrimidine ring. Pyrimidine is a 6-membered ring consisting of four carbon atoms and two nitrogen centers at the 1- and 3- ring positions. Moxonidine is a drug which is used for the treatment of mild to moderate essential or primary hypertension [l1025]. effective as most first-line antihypertensives when used as monotherapy [a27137]. Moxonidine is considered to be a practically insoluble (in water) and relatively neutral molecule.; Moxonidine is an organohalogen compound and a member of pyrimidines.; Moxonidine is a new-generation centrally acting antihypertensive drug approved for the treatment of mild to moderate essential hypertension. It is suggested to be effective in cases where other agents such as thiazides, beta-blockers, ACE inhibitors, and calcium channel blockers are not appropriate or irresponsive. As well, moxonidine has been shown to present blood pressure-independent beneficial effects on insulin resistance syndrome.
• Solubility: 1 mg/mL
• Synonyms: 4-chloro-N-(4,5-dihydro-1H-imidazol-2-yl)-6-methoxy-2-methyl-5-pyrimidinamine; BE 5895; BE-5895; Cynt; Moxon; moxonidin; moxonidine; Normatens; Physiotens
• PubChem Compound: 4810
• Last Modified: Nov 11 2021